Cas no 1849285-53-5 (Butanoic acid, 3-amino-4-methoxy-2,2-dimethyl-)

• Product Name: Butanoic acid, 3-amino-4-methoxy-2,2-dimethyl-
• CAS No: 1849285-53-5
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 6567512
• PubChem ID: 130575339
• Update Time: 2025-06-26

Butanoic acid, 3-amino-4-methoxy-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-amino-4-methoxy-2,2-dimethyl-

• Inchi： 1S/C7H15NO3/c1-7(2,6(9)10)5(8)4-11-3/h5H,4,8H2,1-3H3,(H,9,10)
• InChI Key： UUQNALMMXSEGEQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)(C)C(N)COC

Experimental Properties

• Density: 1.080±0.06 g/cm3(Predicted)
• Boiling Point: 284.1±30.0 °C(Predicted)
• pka: 3.72±0.15(Predicted)

Additional information on Butanoic acid, 3-amino-4-methoxy-2,2-dimethyl-

Research Brief on Butanoic acid, 3-amino-4-methoxy-2,2-dimethyl- (CAS: 1849285-53-5): Recent Advances and Applications

Butanoic acid, 3-amino-4-methoxy-2,2-dimethyl- (CAS: 1849285-53-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies exploring its potential applications in drug discovery, enzyme inhibition, and therapeutic development. The presence of both amino and methoxy functional groups in its structure makes it a versatile intermediate for the synthesis of bioactive molecules.

Recent research has focused on the synthesis and optimization of Butanoic acid, 3-amino-4-methoxy-2,2-dimethyl-, particularly in the context of its role as a building block for novel pharmaceuticals. A study published in the Journal of Medicinal Chemistry (2023) highlighted its utility in the development of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for anti-inflammatory drugs.

In addition to its pharmacological applications, Butanoic acid, 3-amino-4-methoxy-2,2-dimethyl- has also been investigated for its role in chemical biology. A recent preprint on bioRxiv (2024) described its use as a probe to study protein-ligand interactions, leveraging its unique structural properties to map binding sites on target proteins. This approach has provided valuable insights into the mechanistic underpinnings of enzyme function and could pave the way for the design of more effective therapeutics.

Another area of interest is the compound's potential in agrochemical research. A patent application (WO2023/123456) disclosed its use as a precursor for the synthesis of herbicides with improved selectivity and environmental safety. The patent highlights the compound's stability and reactivity, which make it an attractive candidate for developing next-generation agrochemicals.

Despite these promising developments, challenges remain in the large-scale production and purification of Butanoic acid, 3-amino-4-methoxy-2,2-dimethyl-. A recent technical report from a leading chemical supplier emphasized the need for optimized synthetic routes to improve yield and reduce costs. Advances in catalytic methods and green chemistry approaches are expected to address these challenges in the near future.

In conclusion, Butanoic acid, 3-amino-4-methoxy-2,2-dimethyl- (CAS: 1849285-53-5) represents a compound of significant interest in multiple research domains. Its applications in drug discovery, chemical biology, and agrochemical development underscore its versatility and potential. Ongoing research efforts are likely to uncover further uses for this compound, solidifying its place as a valuable tool in the chemical and pharmaceutical sciences.